4-bromohex-1-yne
Overview
Description
4-Bromohex-1-yne is a brominated alkyne molecule used in a variety of scientific research applications. It is a versatile reagent that is used as a building block in organic synthesis, as a catalyst in organic reactions, and as a tool to study the structure and reactivity of molecules. Its unique structure, which consists of a carbon-carbon triple bond with a bromine atom attached to one of the carbon atoms, makes it a useful intermediate for the synthesis of a variety of compounds. In
Mechanism of Action
The mechanism of action of 4-bromohex-1-yne is based on its unique structure, which consists of a carbon-carbon triple bond with a bromine atom attached to one of the carbon atoms. This structure makes it a useful intermediate for the synthesis of a variety of compounds. The bromine atom can act as a nucleophile, attacking electrophilic sites on other molecules. This can lead to the formation of new bonds, resulting in the synthesis of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromohex-1-yne are not well understood. It is known that it is not toxic, and it does not have any known adverse effects on the human body. However, due to its reactivity, it is possible that it could interact with other molecules in the body, leading to unknown biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4-bromohex-1-yne in laboratory experiments include its versatility and reactivity. It can be used to synthesize a variety of compounds, and its unique structure makes it a useful intermediate for organic synthesis. It is also relatively inexpensive and easy to obtain. The main limitation of using 4-bromohex-1-yne in laboratory experiments is its reactivity. It can react with other molecules, leading to the formation of unwanted products.
Future Directions
There are a number of potential future directions for the use of 4-bromohex-1-yne in scientific research. It could be used as a building block for the synthesis of new compounds, such as pharmaceuticals, or as a catalyst in organic reactions. It could also be used to study the structure and reactivity of molecules, and to introduce various functional groups into organic molecules. Additionally, it could be used to study the biochemical and physiological effects of brominated alkyne molecules.
Synthesis Methods
4-Bromohex-1-yne is typically synthesized from 1-bromohex-2-ene by the addition of zinc, copper, or aluminum bromide in the presence of a base. This reaction produces a mixture of 1-bromo-2-bromohex-2-ene and 4-bromohex-1-yne, which can be separated by fractional distillation. Other methods of synthesis include the addition of bromine to 1-hexene in the presence of a catalyst, or the reaction of 1-hexene with bromoacetylene in the presence of a palladium catalyst.
Scientific Research Applications
4-Bromohex-1-yne is used in a variety of scientific research applications, including organic synthesis, catalysis, and structure-reactivity studies. It is a versatile reagent that can be used to synthesize a variety of compounds, including heterocycles, polymers, and pharmaceuticals. It is also used as a catalyst in organic reactions, such as the Diels-Alder reaction and the Heck reaction. Furthermore, it is used as a tool to study the structure and reactivity of molecules, as it can be used to introduce a variety of functional groups into organic molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromohex-1-yne can be achieved through a substitution reaction of a terminal alkyne with bromine.", "Starting Materials": [ "1-hexyne", "Bromine", "Sodium hydroxide", "Water" ], "Reaction": [ "Add 1-hexyne to a round-bottom flask.", "Add bromine dropwise to the flask while stirring until the solution turns yellow.", "Add a solution of sodium hydroxide in water to the flask to neutralize the excess bromine.", "Extract the product with a suitable organic solvent such as diethyl ether.", "Dry the organic layer with anhydrous sodium sulfate.", "Filter the solution and evaporate the solvent to obtain 4-bromohex-1-yne as a yellow liquid." ] } | |
CAS RN |
2751621-78-8 |
Product Name |
4-bromohex-1-yne |
Molecular Formula |
C6H9Br |
Molecular Weight |
161 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
